Cas no 77159-77-4 (4-BROMO-2-CHLORO-6-METHYLPHENYL ISOCYANATE)

• Product Name: 4-BROMO-2-CHLORO-6-METHYLPHENYL ISOCYANATE
• CAS No: 77159-77-4
• MF: C₈H₅BrClNO
• MW: 246.488400220871
• CID: 2602203
• PubChem ID: 329767873
• Update Time: 2025-04-21

4-BROMO-2-CHLORO-6-METHYLPHENYL ISOCYANATE Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-2-CHLORO-6-METHYLPHENYL ISOCYANATE
• 5-bromo-1-chloro-2-isocyanato-3-methylbenzene
• MFCD07368970
• SCHEMBL17027567
• DTXSID20377802
• GEO-00407
• W-200502
• AKOS005254416
• 77159-77-4
• 4-Bromo-2-chloro-6-methylphenyl isocyanate, 97% (GC)

• MDL： MFCD07368970
• Inchi： 1S/C8H5BrClNO/c1-5-2-6(9)3-7(10)8(5)11-4-12/h2-3H,1H3
• InChI Key： MBFMISAQCUPLSD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C)C=1)N=C=O)Cl

Computed Properties

• Exact Mass: 244.92430g/mol
• Monoisotopic Mass: 244.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Melting Point: 75-80 °C

4-BROMO-2-CHLORO-6-METHYLPHENYL ISOCYANATE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes